Cas no 2229620-36-2 (2-bromo-3-1-(hydroxymethyl)cyclobutyl-6-methoxyphenol)

• Product Name: 2-bromo-3-1-(hydroxymethyl)cyclobutyl-6-methoxyphenol
• CAS No: 2229620-36-2
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 6612870
• PubChem ID: 165710849
• Update Time: 2025-05-21

2-bromo-3-1-(hydroxymethyl)cyclobutyl-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-1-(hydroxymethyl)cyclobutyl-6-methoxyphenol
• 2-bromo-3-[1-(hydroxymethyl)cyclobutyl]-6-methoxyphenol
• EN300-1935942
• 2229620-36-2

• Inchi： 1S/C12H15BrO3/c1-16-9-4-3-8(10(13)11(9)15)12(7-14)5-2-6-12/h3-4,14-15H,2,5-7H2,1H3
• InChI Key： DYOLJRRVVMVPNU-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C1(CO)CCC1)OC)O

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-bromo-3-1-(hydroxymethyl)cyclobutyl-6-methoxyphenol

Chemical Compound CAS No 2229620-36-2: 2-Bromo-3-(1-(Hydroxymethyl)cyclobutyl)-6-methoxyphenol

The compound with CAS number 2229620-36-2, known as 2-Bromo-3-(1-(Hydroxymethyl)cyclobutyl)-6-methoxyphenol, is a complex organic molecule with significant potential in the fields of organic synthesis and drug development. This compound is characterized by its unique structure, which includes a cyclobutyl ring, a hydroxymethyl group, and a methoxy substituent. These structural features make it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry due to their ability to form stable and bioactive structures. The presence of the cyclobutyl group in this compound suggests potential applications in the design of novel pharmaceutical agents. Additionally, the hydroxymethyl group introduces hydrophilic properties, which can enhance solubility and bioavailability in biological systems.

The synthesis of CAS No 2229620-36-2 involves a multi-step process that combines advanced organic chemistry techniques. Researchers have explored various methods to optimize the synthesis pathway, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for further studies.

In terms of applications, this compound has shown promise in the development of antimicrobial agents and anti-inflammatory drugs. Its ability to interact with specific biological targets has been validated through in vitro assays, demonstrating its potential as a lead compound for drug discovery. Furthermore, the incorporation of the methoxy group enhances its stability under physiological conditions, which is a critical factor for drug efficacy.

The structural uniqueness of CAS No 2229620-36-2 also makes it a valuable tool in studying molecular recognition and binding interactions. Recent research has utilized this compound as a model system to investigate the role of steric hindrance and electronic effects in molecular interactions. These studies have provided valuable insights into the design of more efficient drug delivery systems.

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